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Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Chlorocyclohexanol, a vital intermediate in organic synthesis. Due to the limited availability of

direct quantitative solubility data for 2-Chlorocyclohexanol, this guide presents estimated

solubility based on the known behavior of structurally analogous compounds: cyclohexanol and

chlorocyclohexane. The underlying principle of "like dissolves like" governs the solubility

predictions, where the polar hydroxyl group and the moderately polar chloro group influence its

interaction with various organic solvents.

Physicochemical Properties of 2-
Chlorocyclohexanol
Before delving into its solubility, a summary of 2-Chlorocyclohexanol's key physicochemical

properties is presented below.
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Property Value

Molecular Formula C₆H₁₁ClO

Molecular Weight 134.60 g/mol

Appearance Colorless to pale yellow liquid

Density 1.13 g/mL at 25 °C[1]

Boiling Point 88-90 °C at 20 mmHg

Melting Point 29 °C

Refractive Index n20/D 1.488

Estimated Solubility of 2-Chlorocyclohexanol
The following table summarizes the estimated quantitative solubility of 2-Chlorocyclohexanol
in a range of common organic solvents. These estimations are derived from the known

solubility of cyclohexanol and chlorocyclohexane, providing a predictive framework for

experimental design.[2][3][4][5][6]
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Solvent Solvent Type
Predicted
Qualitative
Solubility

Estimated
Quantitative
Solubility ( g/100
mL at 25°C)

Hexane Non-polar Soluble > 10

Toluene Non-polar (Aromatic) Very Soluble > 25

Diethyl Ether Polar aprotic
Very Soluble /

Miscible
Miscible

Chloroform Polar aprotic
Very Soluble /

Miscible
Miscible

Acetone Polar aprotic
Very Soluble /

Miscible
Miscible

Ethyl Acetate Polar aprotic
Very Soluble /

Miscible
Miscible

Ethanol Polar protic
Very Soluble /

Miscible
Miscible

Methanol Polar protic
Very Soluble /

Miscible
Miscible

Water Polar protic Sparingly Soluble < 1

Experimental Protocols
Accurate determination of solubility is crucial for process development and optimization. The

following section details a standardized gravimetric method for quantifying the solubility of 2-
Chlorocyclohexanol in an organic solvent.

Determination of Solubility by the Gravimetric Method
This method involves preparing a saturated solution of the solute (2-Chlorocyclohexanol) in a

chosen solvent at a specific temperature. The concentration of the solute in the saturated

solution is then determined by evaporating the solvent and weighing the remaining solute.[7][8]
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Materials:

2-Chlorocyclohexanol

Selected organic solvent

Analytical balance (accurate to ±0.0001 g)

Thermostatic shaker bath or incubator

Glass vials with screw caps

Volumetric flasks (e.g., 10 mL)

Pipettes

Evaporating dish

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Chlorocyclohexanol to a glass vial containing a known

volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is

essential to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. Periodically check for the continued presence of undissolved solute.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, allow the solution to stand undisturbed in the thermostatic

bath for at least 2 hours to allow the excess solid to settle.
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Carefully withdraw a known volume (e.g., 5 mL) of the clear supernatant using a pre-

heated or temperature-equilibrated pipette to avoid precipitation.

It is crucial to filter the withdrawn sample using a syringe filter compatible with the solvent

to remove any remaining microcrystals.

Gravimetric Analysis:

Pre-weigh a clean and dry evaporating dish (W₁).

Transfer the filtered saturated solution into the pre-weighed evaporating dish.

Weigh the evaporating dish containing the solution (W₂).

Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the

solvent without degrading the 2-Chlorocyclohexanol (e.g., 60-80 °C, depending on the

solvent's boiling point).

Continue drying until a constant weight is achieved. This is confirmed by periodic weighing

until two consecutive readings are within ±0.0005 g.

Record the final weight of the evaporating dish with the dry solute (W₃).

Calculations:

Weight of the solute: W_solute = W₃ - W₁

Weight of the solvent: W_solvent = W₂ - W₃

Solubility ( g/100 g solvent): Solubility = (W_solute / W_solvent) * 100

Mandatory Visualizations
Synthesis of 2-Chlorocyclohexanol
The industrial synthesis of 2-Chlorocyclohexanol is typically achieved through the reaction of

cyclohexene with hypochlorous acid. The following workflow diagram illustrates the key steps in

this process.[9]
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Synthesis Workflow for 2-Chlorocyclohexanol
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Logical Relationship of Solubility
The solubility of 2-Chlorocyclohexanol is a function of the interplay between its molecular

structure and the properties of the solvent. This relationship can be visualized as follows:
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Factors Influencing the Solubility of 2-Chlorocyclohexanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility of 2-Chlorocyclohexanol in Organic Solvents:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073132#solubility-of-2-chlorocyclohexanol-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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